3-Iodo-4,6-dinitro-1H-indazole

• IUPAC Name: 3-iodo-4,6-dinitro-2H-indazole
• InChI: InChI=1S/C7H3IN4O4/c8-7-6-4(9-10-7)1-3(11(13)14)2-5(6)12(15)16/h1-2H,(H,9,10)
• InChI Key: OULGATRUCQEWNW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C(NN=C21)I)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C7H3IN4O4
• DSSTOX Substance ID: DTXSID40646188
• Molecular Weight: 334.03 g/mol
• CAS RN: 885519-43-7

Description

“3-Iodo-4,6-dinitro-1H-indazole” is a highly reactive and versatile compound. It is a type of indazole, which is a heterocyclic compound. Indazoles are important building blocks for many bioactive natural products and commercially available drugs. They bear a variety of functional groups and display versatile biological activities.

Synthesis Analysis

Indazole-containing derivatives have gained considerable attention in the field of medicinal chemistry due to their diverse biological activities. Various methods have been developed for the synthesis of indazole derivatives. These strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular formula of “3-Iodo-4,6-dinitro-1H-indazole” is C7H3IN4O4. Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole. Since 1H-indazole is more thermodynamically stable than 2H-indazole, it is the predominant tautomer.

Chemical Reactions Analysis

Indazole derivatives scarcely occur in nature, but this particular nucleus in a variety of synthetic compounds possesses a wide range of pharmacological activities. Diversely substituted indazole-containing compounds furnished with different functional groups represent significant pharmacological activities and serve as structural motifs in drug molecules.

Physical And Chemical Properties Analysis

The molecular weight of “3-Iodo-4,6-dinitro-1H-indazole” is 334.03 g/mol. The exact mass is 288.93482 g/mol and the monoisotopic mass is also 288.93482 g/mol.

Scientific Research Applications

Pharmaceutical Precursors

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Suzuki–Miyaura Cross-Coupling

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Catalyst Recycling

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Chemical Structure Analysis

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Ionic Liquid Facilitated Reactions

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Catalyst Recycling

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Mechanism of Action

Target of Action

Indazole-containing heterocyclic compounds have been reported to have a wide variety of medicinal applications, suggesting they may interact with multiple targets .

Mode of Action

Indazole derivatives have been employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases , indicating that these compounds may interact with their targets to inhibit certain enzymatic activities.

Result of Action

Indazole derivatives have been reported to exhibit antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial activities , suggesting that these compounds may induce a variety of cellular responses.

Safety and Hazards

When handling “3-Iodo-4,6-dinitro-1H-indazole”, it is recommended to avoid breathing dust and contact with skin and eyes. Protective clothing, gloves, safety glasses, and a dust respirator should be worn.

Future Directions

Indazole-containing derivatives represent one of the most important heterocycles in drug molecules. Given their broad spectrum of pharmacological activities, numerous methods have been developed to construct these heterocycles with better biological activities. Therefore, the future direction in this field could involve the development of new synthetic methods and the exploration of the biological activities of newly synthesized indazole derivatives.